Cas no 112318-09-9 (3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel-)

• Product Name: 3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel-
• CAS No: 112318-09-9
• MF: C₁₀H₁₁N₅O₂
• MW: 233.226640939713
• CID: 139517
• PubChem ID: 1468
• Update Time: 2025-04-19

3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-, (1R,2S,5S)-rel-
• 5-(6-aminopurin-9-yl)cyclopent-3-ene-1,2-diol
• 9-(2',3'-dihydroxycyclopent-4'-enyl)adenine
• 3-Cyclopentene-1,2-diol, 5-(6-amino-9H-purinyl-9-yl)-, (1alpha,2alpha,5beta)-
• 5-(6-amino-9H-purin-9-yl)cyclopent-3-ene-1,2-diol
• 5'-Dhca
• 5'-Norneplanocin A
• 9-(2',trans-3'-Dihydroxycyclopent-4'-enyl)adenine
• DHCeA
• TTDHC
• DTXSID20920731
• 112318-09-9
• SCHEMBL630675
• 3-Cyclopentene-1,2-diol,5-(6-amino-9H-purin-9-yl)-,(1R,2S,5S)-rel
• PD041906

• Inchi： 1S/C10H11N5O2/c11-9-7-10(13-3-12-9)15(4-14-7)5-1-2-6(16)8(5)17/h1-6,8,16-17H,(H2,11,12,13)
• InChI Key： RQPALADHFYHEHK-UHFFFAOYSA-N
• SMILES： OC1C(C=CC1N1C=NC2C(N)=NC=NC1=2)O

Computed Properties

• Exact Mass: 233.09143
• Monoisotopic Mass: 233.091275
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.87
• Boiling Point: 556.8°Cat760mmHg
• Flash Point: 290.6°C
• Refractive Index: 1.896
• PSA: 110.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Cyclopentyl nucleosides 1,3-substituted cyclopentyl nucleosides